![molecular formula C19H16F3N3O2 B239610 N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(trifluoromethyl)benzamide](/img/structure/B239610.png)
N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(trifluoromethyl)benzamide
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Overview
Description
N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(trifluoromethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(trifluoromethyl)benzamide involves the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in gene expression and cell proliferation. It also inhibits the activity of protein kinases, which are involved in cell signaling pathways. Additionally, it has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which regulates cellular energy homeostasis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and reduce inflammation. It also has neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases. Additionally, it has been shown to have anti-diabetic effects by regulating glucose metabolism.
Advantages and Limitations for Lab Experiments
One advantage of using N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(trifluoromethyl)benzamide in lab experiments is its potential to inhibit various enzymes and signaling pathways, making it a useful tool in studying cellular processes. However, one limitation is its potential toxicity, which must be taken into consideration when conducting experiments.
Future Directions
There are several future directions for the study of N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(trifluoromethyl)benzamide. One direction is to further investigate its potential use in cancer treatment, specifically in combination with other chemotherapeutic agents. Another direction is to study its potential use in the treatment of neurodegenerative diseases, specifically in animal models. Additionally, further research can be conducted to explore its potential use in the treatment of autoimmune diseases and diabetes.
Synthesis Methods
The synthesis of N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(trifluoromethyl)benzamide involves the reaction of 2-(trifluoromethyl)benzoic acid with 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxylic acid hydrazide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified through column chromatography.
Scientific Research Applications
N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(trifluoromethyl)benzamide has been studied for its potential applications in various fields such as cancer research, neuroscience, and immunology. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroscience, it has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. In immunology, it has been shown to have anti-inflammatory effects and can potentially be used in the treatment of autoimmune diseases.
properties
Molecular Formula |
C19H16F3N3O2 |
---|---|
Molecular Weight |
375.3 g/mol |
IUPAC Name |
N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-2-(trifluoromethyl)benzamide |
InChI |
InChI=1S/C19H16F3N3O2/c1-12-16(18(27)25(24(12)2)13-8-4-3-5-9-13)23-17(26)14-10-6-7-11-15(14)19(20,21)22/h3-11H,1-2H3,(H,23,26) |
InChI Key |
JVNNRYSGHOGEGI-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)C3=CC=CC=C3C(F)(F)F |
Canonical SMILES |
CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)C3=CC=CC=C3C(F)(F)F |
Origin of Product |
United States |
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